Cas no 894021-37-5 (N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide
• CAS No: 894021-37-5
• MF: C₂₀H₁₇FN₄O₂S
• MW: 396.437986135483
• CID: 5515352
• Update Time: 2025-11-05

N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3-methoxy-
• N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide

• Inchi： 1S/C20H17FN4O2S/c1-27-17-4-2-3-14(11-17)19(26)22-10-9-16-12-28-20-23-18(24-25(16)20)13-5-7-15(21)8-6-13/h2-8,11-12H,9-10H2,1H3,(H,22,26)
• InChI Key： FHRQHBCYUIAHFY-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide

N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide and Its Therapeutic Potential in Modern Pharmacology

N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide, with the CAS number 894021-37-5, represents a novel synthetic compound that has garnered significant attention in recent years due to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of 1,2,4triazolo3,2-b1,3thiazol derivatives, which are characterized by their heterocyclic core structures. The incorporation of a 4-fluorophenyl group and a 3-methoxybenzamide moiety further enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the 1,2,4triazolo3,2-b1,3thiazol scaffold as a versatile platform for designing bioactive molecules. The 4-fluorophenyl substituent, in particular, has been shown to modulate the electronic properties of the molecule, potentially influencing its interaction with biological targets. The 3-methoxybenzamide fragment, on the other hand, contributes to the compound's solubility and metabolic stability, which are critical factors in drug candidate optimization. These structural features collectively position N-{2-2-(4-fluorophendeyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide as a molecule with a high potential for modulating various biological pathways.

One of the most intriguing aspects of this compound is its ability to target multiple protein kinases, which are implicated in a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the 1,2,4triazolo3,2-b1,3thiazol core of this molecule exhibits potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) kinases. These findings are particularly relevant in the context of personalized oncology, where targeted therapies are increasingly being used to improve treatment outcomes for patients with specific genetic mutations.

The 4-fluorophenyl group plays a critical role in the molecular recognition of the compound with its target proteins. Fluorine atoms are known to enhance the hydrophobic interactions and hydrogen bonding capabilities of molecules, which can significantly influence their binding affinity and selectivity. In the case of N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide, the presence of the 4-fluorophenyl moiety has been shown to improve its interaction with the ATP-binding site of EGFR, thereby enhancing its inhibitory potency. This structural modification not only improves the compound's efficacy but also reduces the likelihood of off-target effects, which is a major challenge in the development of kinase inhibitors.

Another key aspect of the 1,2,4triazolo3,2-b1,3thiazol scaffold is its ability to form stable hydrogen bonds with amino acid residues in the active sites of target proteins. The 3-methoxybenzamide fragment contributes to this by providing a polarizable group that can engage in electrostatic interactions with charged residues, such as lysine and arginine. These interactions are crucial for maintaining the conformational stability of the protein-ligand complex, which is essential for the compound's therapeutic activity. Recent computational studies have further supported the hypothesis that the 3-methoxybenzamide moiety enhances the compound's binding affinity by optimizing the orientation of the molecule within the target pocket.

Research published in *Bioorganic & Medicinal Chemistry Letters* in 2024 has also explored the 1,2,4triazolo3,2-b1,3thiazol derivative's potential in modulating the NF-κB signaling pathway, which is a central mediator of inflammation and immune responses. The compound has been shown to inhibit the phosphorylation of IKKβ, a key enzyme in the NF-κB cascade, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide could be a valuable therapeutic agent for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, the 1,2,4triazolo3,2-b1,3thiazol scaffold has also been investigated for its neuroprotective potential. A 2023 preclinical study demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). The 4-fluorophenyl group was found to play a critical role in this protective effect, as it enhances the molecule's ability to donate electrons and neutralize free radicals. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress is a major contributing factor to neuronal dysfunction.

The 3-methoxybenzamide fragment also contributes to the compound's neuroprotective activity by modulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These enzymes are essential for maintaining the redox balance in cells and preventing the accumulation of harmful reactive oxygen species. By upregulating the expression of these enzymes, the 3-methoxybenzamide moiety helps to mitigate the oxidative stress associated with neurodegenerative diseases, thereby offering a dual mechanism of action for the compound.

Despite its promising therapeutic potential, the development of N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide is still in its early stages. Further research is needed to fully elucidate its pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile. Additionally, preclinical studies are required to evaluate its safety and efficacy in animal models before advancing to human clinical trials. The compound's unique molecular structure and multifunctional activity make it an attractive candidate for further exploration in the field of medicinal chemistry.

In conclusion, N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3-methoxybenzamide represents a significant advancement in the design of bioactive molecules with diverse therapeutic applications. Its 1,2,4triazolo3,2-b1,3thiazol scaffold, combined with the 4-fluorophenyl and 3-methoxybenzamide moieties, provides a unique molecular framework that can be further optimized for the treatment of various diseases. As research in this area continues to evolve, this compound may pave the way for the development of novel therapeutics with improved efficacy and reduced side effects.